Cas no 2146095-85-2 (SHIN1)

• Product Name: SHIN1
• CAS No: 2146095-85-2
• Molecular Formula: C₂₄H₂₄N₄O₂
• Molecular Weight: 400.472965240479
• CID: 4641563

SHIN1 Properties

Names and Identifiers

• SHIN1
• 6-amino-4-(5-(hydroxymethyl)-[1,1'-biphenyl]-3-yl)-4-isopropyl-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• InChIKey： VVVOFJZXKJKHTD-UHFFFAOYSA-N
• Inchi： 1S/C24H24N4O2/c1-14(2)24(20(12-25)22(26)30-23-21(24)15(3)27-28-23)19-10-16(13-29)9-18(11-19)17-7-5-4-6-8-17/h4-11,14,29H,13,26H2,1-3H3,(H,27,28)
• SMILES： O1C(=C(C#N)C(C2C=C(CO)C=C(C3C=CC=CC=3)C=2)(C2=C(C)NN=C12)C(C)C)N

Computed Properties

• Exact Mass: 400.189926g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 400.189926g/mol
• Heavy Atom Count: 30
• Complexity: 707
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 108
• Molecular Weight: 400.5g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives